molecular formula C13H24N2O2 B2737116 Tert-butyl 5-azaspiro[3.5]nonan-2-ylcarbamate CAS No. 2219353-98-5

Tert-butyl 5-azaspiro[3.5]nonan-2-ylcarbamate

Cat. No.: B2737116
CAS No.: 2219353-98-5
M. Wt: 240.347
InChI Key: AZEROPXXZRBJAR-GSJFWJNXSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Tert-butyl 5-azaspiro[3.5]nonan-2-ylcarbamate is a chemical compound with the molecular formula C13H24N2O2 . It has a molecular weight of 240.35 . This compound is in solid form .


Molecular Structure Analysis

The InChI code for this compound is 1S/C13H24N2O2/c1-12(2,3)17-11(16)15-10-5-8-13(14-9-10)6-4-7-13/h10,14H,4-9H2,1-3H3, (H,15,16) .


Physical And Chemical Properties Analysis

This compound is a solid . It should be stored at room temperature .

Scientific Research Applications

Synthesis Applications

Tert-butyl 5-azaspiro[3.5]nonan-2-ylcarbamate and its derivatives have been investigated for their role in synthesizing novel compounds. For instance, Meyers et al. (2009) explored efficient synthetic routes to bifunctional tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate, which is closely related to the compound . This work highlights the compound's utility as a convenient entry point for the selective derivation on the azetidine and cyclobutane rings, providing access to chemical spaces complementary to piperidine ring systems (M. J. Meyers, I. Muizebelt, J. van Wiltenburg, David L. Brown, A. Thorarensen, 2009).

Drug Discovery Scaffolds

In the realm of drug discovery, Chalyk et al. (2017) synthesized new 6-azaspiro[4.3]alkanes as innovative scaffolds, using a methodology that could potentially apply to this compound derivatives. Their work signifies the importance of such spirocyclic compounds in creating diverse chemical structures that can be tailored for specific therapeutic targets (Bohdan A. Chalyk, A. Isakov, Maryna V. Butko, Kateryna V. Hrebeniuk, Olena V. Savych, O. V. Kucher, K. Gavrilenko, Tetiana V. Druzhenko, Vladimir S. Yarmolchuk, S. Zozulya, Pavel K. Mykhailiuk, 2017).

Safety and Hazards

This compound has been assigned the GHS07 pictogram, with the signal word "Warning" . The hazard statements associated with this compound are H302, H315, H319, H332, and H335 . The precautionary statements are P261, P280, P305, P338, and P351 .

Properties

IUPAC Name

tert-butyl N-(5-azaspiro[3.5]nonan-2-yl)carbamate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H24N2O2/c1-12(2,3)17-11(16)15-10-8-13(9-10)6-4-5-7-14-13/h10,14H,4-9H2,1-3H3,(H,15,16)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AZEROPXXZRBJAR-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)OC(=O)NC1CC2(C1)CCCCN2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H24N2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

240.34 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.